Cas no 1126824-46-1 (4-Bromo-2-methoxy-1,8-naphthyridine)

4-Bromo-2-methoxy-1,8-naphthyridine structure
1126824-46-1 structure
Product Name:4-Bromo-2-methoxy-1,8-naphthyridine
CAS No:1126824-46-1
MF:C9H7BrN2O
MW:239.0687
CID:4740899
Update Time:2020-09-07

4-Bromo-2-methoxy-1,8-naphthyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-methoxy-1,8-naphthyridine
    • Inchi: 1S/C9H7BrN2O/c1-13-8-5-7(10)6-3-2-4-11-9(6)12-8/h2-5H,1H3
    • InChI Key: WCHRTWMYQQWWPQ-UHFFFAOYSA-N
    • SMILES: BrC1=C([H])C(=NC2=C1C([H])=C([H])C([H])=N2)OC([H])([H])[H]

Computed Properties

  • Exact Mass: 237.97418g/mol
  • Monoisotopic Mass: 237.97418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35
  • Molecular Weight: 239.07g/mol
  • XLogP3: 2.4
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.